Cas no 56525-14-5 (Butanedioic acid,2-methylene-, 1,4-bis(2-methylpropyl) ester)

Butanedioic acid,2-methylene-, 1,4-bis(2-methylpropyl) ester structure
56525-14-5 structure
Product Name:Butanedioic acid,2-methylene-, 1,4-bis(2-methylpropyl) ester
CAS No:56525-14-5
MF:C13H22O4
MW:242.311384677887
CID:380735
PubChem ID:241087
Update Time:2025-04-19

Butanedioic acid,2-methylene-, 1,4-bis(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-methylene-, 1,4-bis(2-methylpropyl) ester
    • bis(2-methylpropyl) 2-methylidenebutanedioate
    • AC1L66LG
    • AC1Q62SH
    • AG-F-98581
    • AR-1I0192
    • CTK5A5285
    • diisobutyl itaconate
    • NSC48189
    • SCHEMBL1060689
    • Butanedioic acid, methylene-, bis(2-methylpropyl) ester
    • NSC 48189
    • 56525-14-5
    • NSC-48189
    • UNII-J46J5KB8ZJ
    • DTXSID10286893
    • J46J5KB8ZJ
    • BUTANEDIOIC ACID, 2-METHYLENE-, 1,4-BIS(2-METHYLPROPYL) ESTER
    • 2-METHYLENE-BUTANEDIOIC ACID, 1,4-BIS(2-METHYLPROPYL) ESTER
    • Inchi: 1S/C13H22O4/c1-9(2)7-16-12(14)6-11(5)13(15)17-8-10(3)4/h9-10H,5-8H2,1-4H3
    • InChI Key: JYMCPGMXHKUZGC-UHFFFAOYSA-N
    • SMILES: O(C(CC(=C)C(=O)OCC(C)C)=O)CC(C)C

Computed Properties

  • Exact Mass: 242.15186
  • Monoisotopic Mass: 242.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd